Cas no 24813-07-8 (Benzamide,3-[bis(2-chloroethyl)amino]-)

• Product Name: Benzamide,3-[bis(2-chloroethyl)amino]-
• CAS No: 24813-07-8
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• CID: 275294
• PubChem ID: 99657
• Update Time: 2025-04-19

Benzamide,3-[bis(2-chloroethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-[bis(2-chloroethyl)amino]-
• 3-[bis(2-chloroethyl)amino]benzamide
• 3-[Bis-(2-chlor-aethyl)-amino]-benzoesaeure-amid
• 3-[bis-(2-chloro-ethyl)-amino]-benzoic acid amide
• AC1L411T
• Benzamide, m-(bis(2-chloroethyl)amino)-
• BRN 2736497
• CTK8H8154
• LS-25793
• m-(Bis(2-chloroethyl)amino)benzamide
• m-N-(Dichloraethylamino)-benzoesaeureamid
• NSC260459
• 24813-07-8
• NSC 260459
• DTXSID00179508
• NSC-260459

• Inchi： 1S/C11H14Cl2N2O/c12-4-6-15(7-5-13)10-3-1-2-9(8-10)11(14)16/h1-3,8H,4-7H2,(H2,14,16)
• InChI Key： XTSGLHDJEPIPGE-UHFFFAOYSA-N
• SMILES： ClCCN(C1C=CC=C(C(N)=O)C=1)CCCl

Computed Properties

• Exact Mass: 260.04852
• Monoisotopic Mass: 260.048319
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.3

Experimental Properties

• Density: 1.293
• Boiling Point: 416.8°Cat760mmHg
• Flash Point: 205.9°C
• Refractive Index: 1.593
• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives